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Compound of Interest

Compound Name: L-364,373

Cat. No.: B012841 Get Quote

Essential Safety and Handling Guide for L-
364,373
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of L-364,373,

a potent KCNQ1/Kv7.1 channel activator. Adherence to these guidelines is essential to ensure

personnel safety and maintain experimental integrity. L-364,373 is intended for laboratory

research use only and is not for human use.[1] As a member of the benzodiazepine class of

compounds, it requires careful handling due to its biological activity.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling L-364,373. The following

table summarizes the recommended PPE based on the potential hazards associated with

handling a potent, powdered chemical compound.
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Operation Required PPE

Handling of Powder (Weighing, Aliquoting)

- Full-face respirator or a combination of a half-

mask respirator with appropriate cartridges and

chemical splash goggles- Chemical-resistant

gloves (e.g., nitrile)- Disposable lab coat- Full-

length pants and closed-toe shoes

Handling of Stock and Working Solutions

- Safety glasses with side shields or chemical

splash goggles- Chemical-resistant gloves (e.g.,

nitrile)- Lab coat- Full-length pants and closed-

toe shoes

Operational Plan: Handling and Experimentation
This section outlines a standard operational procedure for working with L-364,373, from

receiving the compound to its use in a typical electrophysiology experiment.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

L-364,373 is typically a powder.[2]

Store the compound desiccated at -20°C for long-term storage.[2]

Stock Solution Preparation
L-364,373 is soluble in DMSO up to 100 mM.[2] The following table provides calculations for

preparing stock solutions.
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Desired Stock
Concentration

1 mg 5 mg 10 mg

1 mM 2.5161 mL 12.5805 mL 25.161 mL

5 mM 0.5032 mL 2.5161 mL 5.0322 mL

10 mM 0.2516 mL 1.2581 mL 2.5161 mL

50 mM 0.0503 mL 0.2516 mL 0.5032 mL

Molecular Weight of L-

364,373: 397.44 g/mol

[2]

Procedure:

Perform all manipulations of the powdered compound within a certified chemical fume hood.

Wear appropriate PPE as outlined in the PPE table.

To aid dissolution, the tube can be warmed to 37°C and sonicated.[2]

Store the DMSO stock solution at -20°C for up to several months or at -80°C for up to 6

months.[2][3] Aliquoting the stock solution is recommended to avoid repeated freeze-thaw

cycles.[3]

Experimental Workflow: Whole-Cell Patch Clamp Assay
This protocol describes the use of L-364,373 in a whole-cell patch-clamp experiment to

measure its effect on KCNQ1 channels expressed in a suitable cell line (e.g., CHO cells).[4]

Working Solution Preparation:

It is recommended to prepare fresh working solutions on the day of the experiment.[3]

If prepared in advance, store sealed at -20°C.[2]

Allow the vial to reach room temperature for at least an hour before opening.[2]
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Dilute the stock solution in the appropriate extracellular recording solution to the final desired

concentration (e.g., 0.1-1 µM).[1]

Experimental Procedure:

Prepare cells expressing KCNQ1 channels for patch-clamp recording.

Establish a stable whole-cell recording configuration.

Perfuse the cells with the extracellular solution to record baseline channel activity.

Apply the working solution of L-364,373 to the cells.

Record the changes in the KCNQ1 current in response to the compound.

After recording, perfuse the cells with the control extracellular solution to wash out the

compound.

Decontamination:

All equipment that has come into contact with L-364,373 should be decontaminated.

Wipe down surfaces with a suitable laboratory disinfectant.

Immerse glassware and other reusable equipment in a decontaminating solution before

washing.

Below is a diagram illustrating the experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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